Cas no 1803252-74-5 ((L)-Suberyl Carnitine-d3 Inner Salt)

(L)-Suberyl Carnitine-d3 Inner Salt is a deuterium-labeled analog of (L)-Suberyl Carnitine, a carnitine derivative involved in fatty acid metabolism. The incorporation of three deuterium atoms enhances its utility as an internal standard in mass spectrometry-based assays, ensuring precise quantification in metabolic studies. This compound exhibits high chemical and isotopic purity, making it suitable for tracer experiments in lipid metabolism research. Its stable isotopic labeling minimizes interference with endogenous analytes, improving data accuracy. (L)-Suberyl Carnitine-d3 Inner Salt is particularly valuable in pharmacokinetic and pharmacodynamic studies, where reliable detection and quantification of carnitine-related metabolites are critical.
(L)-Suberyl Carnitine-d3 Inner Salt structure
1803252-74-5 structure
Product Name:(L)-Suberyl Carnitine-d3 Inner Salt
CAS No:1803252-74-5
MF:C15H27NO6
MW:317.377985239029
CID:5043330
Update Time:2025-10-30

(L)-Suberyl Carnitine-d3 Inner Salt Chemical and Physical Properties

Names and Identifiers

    • (L)-Suberyl Carnitine-d3 Inner Salt
    • Inchi: 1S/C15H27NO6/c1-16(2,3)11-12(10-14(19)20)22-15(21)9-7-5-4-6-8-13(17)18/h12H,4-11H2,1-3H3,(H-,17,18,19,20)/t12-/m1/s1
    • InChI Key: YVWVEIPYMGBQPE-GFCCVEGCSA-N
    • SMILES: [C@@H](CC(=O)[O-])(C[N+](C)(C)C([H])([H])[H])OC(=O)CCCCCCC(=O)O

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Additional information on (L)-Suberyl Carnitine-d3 Inner Salt

Introduction to (L)-Suberyl Carnitine-d3 Inner Salt (CAS No. 1803252-74-5)

The compound (L)-Suberyl Carnitine-d3 Inner Salt, identified by its CAS number 1803252-74-5, is a specialized derivative of carnitine that has garnered significant attention in the field of biochemical research and pharmaceutical development. Carnitine, a naturally occurring amino acid derivative, plays a crucial role in energy metabolism by facilitating the transport of fatty acids into mitochondria for β-oxidation. The introduction of deuterium isotopes, specifically in the form of d3 (deuterium-3), enhances the compound's stability and utility in metabolic studies, making it a valuable tool for researchers investigating metabolic pathways and drug metabolism.

In recent years, advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled more precise and sensitive analysis of metabolites. The use of (L)-Suberyl Carnitine-d3 Inner Salt as an internal standard has become increasingly prevalent in these techniques due to its high purity and isotopic stability. This has opened new avenues for studying the kinetics of metabolic processes and the effects of various interventions on cellular energy homeostasis.

The inner salt form of this compound ensures better solubility and compatibility with a wide range of analytical methods. This characteristic is particularly advantageous when conducting high-throughput screening assays or when integrating the compound into complex biochemical workflows. Researchers have leveraged this property to develop novel methods for monitoring changes in metabolic fluxes in response to therapeutic interventions, providing insights that could lead to the discovery of new therapeutic targets.

One of the most compelling applications of (L)-Suberyl Carnitine-d3 Inner Salt is in the study of mitochondrial dysfunction, which is implicated in various pathological conditions such as neurodegenerative diseases, cardiovascular disorders, and metabolic syndromes. By tracking the incorporation of deuterium-labeled carnitine into mitochondrial intermediates, scientists can gain a deeper understanding of how mitochondrial function is affected by disease states and how potential therapeutics might mitigate these effects.

Recent studies have also highlighted the role of carnitine derivatives in modulating inflammation and oxidative stress, two key pathological mechanisms underlying many chronic diseases. The deuterium-labeled version of suberyl carnitine has been used to investigate how alterations in energy metabolism contribute to inflammatory responses. For instance, research has shown that increased levels of carnitine can enhance the efficiency of fatty acid oxidation, thereby reducing the accumulation of reactive oxygen species (ROS) that drive inflammation.

The pharmaceutical industry has also shown interest in this compound due to its potential as a precursor for developing new drugs. By incorporating deuterium atoms into drug molecules, researchers can improve their metabolic stability and reduce the likelihood of rapid degradation by enzymatic processes. This can lead to longer half-lives for drugs, potentially reducing dosing frequency and improving patient compliance. The use of (L)-Suberyl Carnitine-d3 Inner Salt as a building block for such derivatives is an emerging area that holds promise for future drug development.

In conclusion, (L)-Suberyl Carnitine-d3 Inner Salt (CAS No. 1803252-74-5) represents a significant advancement in biochemical research and pharmaceutical applications. Its unique properties make it an invaluable tool for studying metabolic pathways, mitochondrial function, and drug metabolism. As research continues to uncover new therapeutic strategies targeting metabolic disorders, this compound is poised to play a pivotal role in advancing our understanding and treatment options.

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